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Introduction
(-)-Ampelopsin A, also known as dihydromyricetin (DHM), is a natural flavonoid compound

found in various medicinal plants. It has garnered significant attention in pharmacological

research due to its diverse biological activities, including anti-cancer, neuroprotective, anti-

inflammatory, and hepatoprotective effects. As a tool compound, (-)-Ampelopsin A is valuable

for investigating multiple cellular signaling pathways implicated in a range of diseases. These

application notes provide detailed protocols for utilizing (-)-Ampelopsin A in pharmacological

research, with a focus on its effects on cell viability, key signaling pathways, and experimental

workflows.

Data Presentation: Quantitative Analysis of (-)-
Ampelopsin A Activity
The following table summarizes the effective concentrations and half-maximal inhibitory

concentrations (IC50) of (-)-Ampelopsin A in various cancer cell lines. This data is crucial for

designing experiments and interpreting results.
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Cell Line Cancer Type Assay
Concentration/
IC50

Reference

MCF-7 Breast Cancer
Cell Viability

(CCK-8)

20-80 µM (dose-

dependent

inhibition)

[1]

MDA-MB-231 Breast Cancer
Cell Viability

(CCK-8)

20-80 µM (dose-

dependent

inhibition)

[1]

HL60

Acute

Promyelocytic

Leukemia

Cell Proliferation
Significant

inhibition
[2]

K562

Chronic

Myelogenous

Leukemia

Cell Proliferation
Significant

inhibition
[2]

Various Influenza
RNA-dependent

RNA polymerase
IC50 of 22 μM [3]

Signaling Pathways Modulated by (-)-Ampelopsin A
(-)-Ampelopsin A has been shown to modulate several key signaling pathways involved in cell

growth, proliferation, apoptosis, and inflammation. Understanding these interactions is

fundamental to elucidating its mechanism of action.

TRAIL Signaling Pathway
(-)-Ampelopsin A can sensitize cancer cells to Tumor Necrosis Factor-Related Apoptosis-

Inducing Ligand (TRAIL)-induced apoptosis. This is a critical pathway in cancer therapeutics as

TRAIL selectively induces apoptosis in cancer cells.
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Caption: (-)-Ampelopsin A sensitizes cancer cells to TRAIL-induced apoptosis.

mTOR Signaling Pathway
The mammalian target of rapamycin (mTOR) pathway is a central regulator of cell growth and

proliferation. (-)-Ampelopsin A has been identified as an inhibitor of mTOR, suppressing the

formation of both mTORC1 and mTORC2 complexes.[3]
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Caption: (-)-Ampelopsin A inhibits the mTOR signaling pathway.
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SIRT1 Signaling Pathway
Sirtuin 1 (SIRT1) is a protein deacetylase that plays a crucial role in cellular stress resistance,

metabolism, and aging. (-)-Ampelopsin A has been shown to activate the SIRT1 signaling

pathway, contributing to its neuroprotective and anti-aging effects.[4][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28364603/
https://pubmed.ncbi.nlm.nih.gov/27780933/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(-)-Ampelopsin A

SIRT1

 Activates

PGC-1α

 Deacetylates &
Activates

Autophagy

 Promotes

Stress Resistance

 Enhances

Mitochondrial
Biogenesis

 Promotes

 

Start

Seed Cells in
96-well Plate

Treat with
(-)-Ampelopsin A

Incubate
(24-72h)

Add MTT
Solution

Incubate
(3-4h)

Solubilize Formazan
with DMSO

Read Absorbance
(492 nm)

Calculate Cell Viability
& IC50

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Protein Extraction
from Cells

Protein
Quantification

SDS-PAGE

Protein Transfer
to Membrane

Blocking

Primary Antibody
Incubation

Secondary Antibody
Incubation

Chemiluminescent
Detection

Data Analysis

End

 

Start

Co-transfect Cells with
NF-κB & Renilla Plasmids

Pre-treat with
(-)-Ampelopsin A

Stimulate with
TNF-α

Cell Lysis

Measure Luciferase
Activity

Normalize & Analyze Data

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1654844?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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